Cas no 400077-82-9 (1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)
1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- 3-Pyridinecarboxamide, 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-1,2-dihydro-2-oxo-
- 1-(2-chlorobenzyl)-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
- 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxopyridine-3-carboxamide
- AKOS005082100
- 1F-369S
- Oprea1_034358
- 1-(2-Chlorobenzyl)-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- 400077-82-9
-
- Inchi: 1S/C21H19ClN2O4/c1-27-16-10-15(11-17(12-16)28-2)23-20(25)18-7-5-9-24(21(18)26)13-14-6-3-4-8-19(14)22/h3-12H,13H2,1-2H3,(H,23,25)
- InChI Key: XGJCGTHDWZFVTP-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2=CC=CC=C2Cl)C=CC=C1C(NC1=CC(OC)=CC(OC)=C1)=O
Computed Properties
- Exact Mass: 398.1033348g/mol
- Monoisotopic Mass: 398.1033348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 67.9Ų
1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
Introduction to 1-[(2-Chlorophenyl)methyl]-N-(3,5-Dimethoxyphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide (CAS No. 400077-82-9)
1-[(2-Chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 400077-82-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including a chlorophenyl moiety, a dimethoxyphenyl group, and a pyridine ring with a ketone functionality. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.
The molecular structure of 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 400077-82-9) is composed of a central pyridine ring with a ketone group at the 2-position, which is crucial for its biological activity. The substitution at the 1-position with a (2-chlorophenyl)methyl group and at the 3-position with an N-(3,5-dimethoxyphenyl)carboxamide group further enhances its pharmacological profile. These structural elements contribute to the compound's ability to interact with specific biological targets, such as enzymes and receptors.
Recent studies have highlighted the potential of 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has also demonstrated anti-inflammatory activity. In vitro and in vivo studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity and high stability in biological systems, which are essential attributes for a drug candidate.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.
The synthesis of 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves several well-established chemical reactions. The key steps include the formation of the pyridine ring through a condensation reaction followed by functional group modifications to introduce the desired substituents. The synthetic route is scalable and can be optimized for large-scale production to meet commercial demands.
In conclusion, 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 400077-82-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in modern drug discovery efforts.
400077-82-9 (1-[(2-chlorophenyl)methyl]-N-(3,5-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)